(E)-3-(dimethylamino)-1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]-2-propen-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-[4-(2,5-dimethylpyrrol-1-yl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C17H20N2O/c1-13-5-6-14(2)19(13)16-9-7-15(8-10-16)17(20)11-12-18(3)4/h5-12H,1-4H3/b12-11+
• InChI Key: CHCSATNMODJHKX-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=C(C=C2)C(=O)C=CN(C)C)C
• Isomeric SMILES: CC1=CC=C(N1C2=CC=C(C=C2)C(=O)/C=C/N(C)C)C
• Molecular Formula: C17H20N2O
• DSSTOX Substance ID: DTXSID401324736
• Molecular Weight: 268.35 g/mol
• Solubility: 25.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 692287-23-3

Description

(E)-3-(dimethylamino)-1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]-2-propen-1-one, also known as N-methyldimethylpyrrolidin-2-ylmethylene, is an organic compound with the molecular formula C13H19NO. It is a colorless liquid that has a wide range of applications in scientific research, including in the fields of biochemistry and physiology.

Scientific Research Applications

Non-Linear Optical Material

(E)-3-(dimethylamino)-1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]-2-propen-1-one and related compounds have been explored for their potential as non-linear optical (NLO) materials. A study of a similar compound, ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate (EDPADPC), indicated it could be suitable for forming new heterocyclic compounds and showed significant first hyperpolarizability, suggesting its use in NLO applications (R. N. Singh, Poonam Rawat, & S. Sahu, 2014).

Antibacterial and Antifungal Activities

Some derivatives of this compound have been synthesized and tested for antibacterial and antifungal properties. For instance, novel substituted 3-(2, 4-dimethyl-1H-pyrrol-3-yl)-5-phenyl-4, 5-dihydroisoxazole derivatives showed potential in vitro antibacterial activity (Abhishek Kumar, Pankaj Kumar, & Fathima Nihana, 2017).

Optical Device Applications

Compounds related to this compound have shown promise for optical device applications. A study on a similar compound demonstrated its potential for use in devices like optical limiters due to its unique nonlinear absorption behavior (K. Rahulan, S. Balamurugan, K. S. Meena, G. Yeap, & C. C. Kanakam, 2014).

Antitumor Activities

Related compounds have also been studied for their antitumor activities. For instance, pyrvinium pamoate, a compound with a similar structure, exhibited preferential cytotoxicity during glucose starvation, suggesting its potential for anticancer therapy (H. Esumi, Jie Lu, Y. Kurashima, & T. Hanaoka, 2004).